2-amino-N-(4-bromophenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(4-bromophenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C23H18BrN3O3/c1-30-17-6-4-5-14(13-17)22(28)21-20(25)19(18-7-2-3-12-27(18)21)23(29)26-16-10-8-15(24)9-11-16/h2-13H,25H2,1H3,(H,26,29)
• InChI Key: HIYVIQRVMQLCDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=CC=C(C=C4)Br)N
• Molecular Formula: C23H18BrN3O3
• Molecular Weight: 464.3 g/mol

Description

2-amino-N-(4-bromophenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide, commonly known as BRP-187, is a novel indolizine-based compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques

  Research has explored various synthesis techniques for compounds related to indolizine-1-carboxamide. For instance, a study focused on the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, showing the process of creating complex compounds with potential biological activities (Hassan et al., 2014).

• Characterization of Compounds

  The characterization of these synthesized compounds, including their structural and spectral data, is crucial for understanding their properties. This is exemplified in studies like the characterization of various substituted indole-benzimidazole derivatives (Wang et al., 2016).

Biomedical Applications

• Anticancer Activity

  Certain derivatives of indolizine-1-carboxamide have shown promising anticancer activity. For example, a compound synthesized by Lu et al. (2021) exhibited significant inhibitory activity against cancer cell lines (Lu et al., 2021).

• Antimicrobial Activity

  Research has also delved into the antimicrobial properties of these compounds. A study by Abunada et al. (2008) synthesized Pyrazole derivatives with notable antimicrobial activities (Abunada et al., 2008).

• Photoluminescent Materials

  Indolizine derivatives have been studied for their unique photoluminescent properties. A study by Outlaw et al. (2016) highlights the unusual blue-shifted acid-responsive photoluminescence behavior in a class of benzo[1,2-b]indolizines (Outlaw et al., 2016).

• Additional Biological Activities

  Further studies have examined a range of biological activities, including anti-inflammatory and antibacterial effects, associated with indolizine-1-carboxamide derivatives (Bekircan et al., 2008), (Salman et al., 2015).